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Compound of Interest

Compound Name: Indole-3-Butyric Acid

Cat. No.: B1666334 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Indole-3-Butyric Acid (IBA), a common plant hormone used in

research. Adherence to these procedures is critical to minimize exposure risks and ensure

proper disposal.

Indole-3-Butyric Acid is classified as toxic if swallowed, causes skin and serious eye irritation,

and may cause respiratory irritation.[1][2][3][4][5][6] Therefore, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
When handling Indole-3-Butyric Acid, a comprehensive suite of personal protective

equipment is required to prevent contact and inhalation.

Summary of Required Personal Protective Equipment
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PPE Category Item
Specifications and
Remarks

Eye Protection
Safety glasses with side

shields or chemical goggles.

Contact lenses should not be

worn as they can absorb and

concentrate irritants.[7]

Hand Protection
Chemical protective gloves

(e.g., PVC, Nitrile rubber).

Glove suitability and durability

depend on the frequency and

duration of contact. Always

inspect gloves before use and

use proper removal

techniques.[1][7]

Body Protection Overalls or a lab coat.
To be laundered separately

from personal clothing.[7]

Foot Protection
Safety footwear or safety

gumboots (e.g., Rubber).
[7]

Respiratory Protection Respirator with a P3 filter.

Required when dusts are

generated or if engineering

controls do not adequately

prevent exposure.[8]

Operational Plan: Handling Procedures
A systematic approach to handling IBA will minimize the risk of exposure and contamination.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.[1][7]

Assemble all necessary PPE and have an eyewash station and safety shower readily

accessible.[7][9]

Keep containers of IBA securely sealed when not in use.[7]
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Handling:

Avoid all personal contact, including inhalation of dust.[7]

Do not eat, drink, or smoke in the handling area.[7][9]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly with soap and water after handling.[7]

In Case of Exposure:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2][8]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.[2][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and consult an ophthalmologist.[1][2][4]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[4][5]

Disposal Plan
Proper disposal of IBA and its containers is crucial to prevent environmental contamination and

potential harm to others.

Waste Disposal Protocol:

Unused Material: Dispose of contents and container to an approved waste disposal plant or

hazardous waste collection point.[4][8] Do not dispose of undiluted chemicals on site.[10]

Contaminated Materials: Treat contaminated PPE and other materials as hazardous waste

and dispose of them accordingly.

Containers: Triple-rinse containers before disposal, adding the rinsings to the spray tank or

appropriate waste container.[10] Do not reuse empty containers.
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Hazard and Safety Data
The following table summarizes key quantitative data regarding the hazards of Indole-3-
Butyric Acid.

Quantitative Hazard Data for Indole-3-Butyric Acid

Hazard Classification GHS Category Hazard Statement

Acute toxicity, Oral Category 3
H301: Toxic if swallowed[1][2]

[3][6]

Skin irritation Category 2
H315: Causes skin irritation[1]

[2][3][6]

Eye irritation Category 2/2A
H319: Causes serious eye

irritation[1][2][3][6]

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation[1][3][4][5][6]

Toxicological Data:

Test Species Value

Oral LD50 Mouse 100 mg/kg[3]

Intraperitoneal LD50 Mouse 100 mg/kg[3]

Experimental Workflow for Safe Handling of Indole-
3-Butyric Acid
The following diagram illustrates the logical workflow for safely handling IBA in a laboratory

setting.
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Caption: Workflow for the safe handling of Indole-3-Butyric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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